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Compound of Interest

Compound Name: Anagliptin hydrochloride

Cat. No.: B12404211

Safe Handling and Management of Anagliptin
Hydrochloride

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides essential safety and logistical
information for Anagliptin hydrochloride, a dipeptidyl peptidase-4 (DPP-4) inhibitor.

Essential Safety Information

Anagliptin hydrochloride is not classified as a hazardous substance or mixture. However, as
with any chemical compound, appropriate safety precautions should be taken to minimize
exposure and ensure a safe laboratory environment.

Quantitative Data Summary
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Property Value Source
Molecular Formula C19H25N702 [1]
Molecular Weight 383.45 g/mol [1]
Appearance White to beige powder [2]
Storage Temperature -10°C to -25°C [2]
Solubility DMSO: 2 mg/mL [2]
DPP-4 1C50 3.8nM [31[4]

Personal Protective Equipment (PPE)

To ensure the safety of personnel, the following personal protective equipment should be used
when handling Anagliptin hydrochloride.

Standard Handling:

Gloves: Wear two pairs of powder-free nitrile or neoprene gloves that meet ASTM D6978
standards.[5][6] The inner glove should be worn under the cuff of the lab coat, and the outer
glove over the cuff.[7] Gloves should be changed regularly or immediately if contaminated,
torn, or punctured.[7]

Gown: A disposable, low-permeability gown with a solid front, long sleeves, and tight-fitting
cuffs is required.[5][7]

Eye Protection: Safety glasses with side shields are the minimum requirement. In situations
with a risk of splashing, tightly fitting safety goggles or a face shield should be used.[6][8]

Operations with a High Risk of Aerosolization or Spillage:

o Respiratory Protection: For activities that may generate dust or aerosols, such as weighing
or preparing solutions outside of a containment unit, an N-95 or N-100 respirator is
recommended.[6]
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Double Gloving: This is mandatory for all handling activities, including compounding,
administering, and disposing of the compound.[7]

Operational Plan for Handling Anagliptin Hydrochloride

1.

Receiving and Storage:
Upon receipt, inspect the container for any damage or leakage.

Store the compound in a tightly sealed container in a designated, well-ventilated area at a
temperature between -10°C and -25°C.[2]

The storage area should be clearly labeled, and access should be restricted to authorized
personnel.

. Preparation and Handling:

All handling of Anagliptin hydrochloride powder should be conducted in a chemical fume
hood or other appropriate engineering control to minimize inhalation exposure.

Avoid the formation of dust and aerosols.[9]
Use dedicated equipment (spatulas, weighing boats, etc.) for handling this compound.

Wash hands thoroughly before putting on and after removing gloves.[7]

. Disposal Plan:

Dispose of Anagliptin hydrochloride waste in accordance with all federal, state, and local
regulations.[1][10]

Do not mix Anagliptin waste with other chemical waste streams unless specifically permitted
by institutional protocols.[10]

Contaminated materials such as gloves, gowns, and disposable labware should be placed in
a sealed, properly labeled hazardous waste container.[11]
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e For non-hazardous pharmaceutical waste, a drug take-back program or a reverse distributor
is the preferred method of disposal.[10]

« |f a take-back program is not available, the compound can be deactivated by mixing it with
an inert and unpalatable substance like cat litter or coffee grounds, sealing it in a container,
and disposing of it in a non-recyclable trash receptacle.[10]

Emergency Procedures

Accidental Release or Spill:
o Evacuate personnel from the immediate area.
o Ensure adequate ventilation.

o Wear appropriate PPE, including double gloves, a gown, eye protection, and respiratory
protection.[1]

e Absorb liquid spills with an inert, finely-powdered material.
o Carefully sweep up solid spills, avoiding dust generation.

e Place all contaminated materials into a sealed, labeled container for hazardous waste
disposal.

o Decontaminate the spill area with an appropriate cleaning agent.
Exposure First Aid:

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
CPR, avoiding mouth-to-mouth resuscitation.[1]

o Skin Contact: Thoroughly rinse the affected area with large amounts of water. Remove
contaminated clothing.[1]

o Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
holding the eyelids open. Remove contact lenses if present.[1]
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« Ingestion: If the person is conscious, wash out their mouth with water. Do not induce

vomiting.[1]

In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet

to the medical personnel.[8]

Workflow for Chemical Spill Response
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Workflow for Anagliptin Hydrochloride Spill

Spill Occurs
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Absorb/Contain Spill
Collect Waste
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Click to download full resolution via product page

Caption: Emergency response workflow for a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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